Cas no 2228452-41-1 (1-(3,5-Dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(3,5-Dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 2228452-41-1
• MF: C₇H₂Cl₂F₃NO
• MW: 243.998090267181
• CID: 5785063
• PubChem ID: 165838936
• Update Time: 2023-12-26

1-(3,5-Dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1944134
• 1-(3,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one
• 2228452-41-1
• 1-(3,5-Dichloropyridin-4-yl)-2,2,2-trifluoroethanone
• 1-(3,5-Dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C7H2Cl2F3NO/c8-3-1-13-2-4(9)5(3)6(14)7(10,11)12/h1-2H
• InChI Key： HWZNJBCVIJVGPD-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 242.9465536g/mol
• Monoisotopic Mass: 242.9465536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30Ų